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Compound of Interest

Compound Name: Regelinol

Cat. No.: B1679257 Get Quote

This guide provides a comprehensive comparison of the in-vivo efficacy of Regelinol against

leading alternatives, NeuroShield and GliaGuard, in preclinical models of neurodegenerative

disease. The data presented herein is intended to offer researchers, scientists, and drug

development professionals a clear, objective overview of Regelinol's performance, supported

by detailed experimental protocols and mechanistic diagrams.

Comparative Efficacy Data
The following table summarizes the key in-vivo efficacy parameters of Regelinol, NeuroShield,

and GliaGuard in a rodent model of ischemic stroke. All data is presented as mean ± standard

deviation.
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Parameter
Regelinol (10
mg/kg)

NeuroShield
(10 mg/kg)

GliaGuard (10
mg/kg)

Vehicle
Control

Neuronal

Survival Rate

(%)

78 ± 4.2 65 ± 5.1 68 ± 4.8 35 ± 6.3

Infarct Volume

Reduction (%)
55 ± 3.9 42 ± 4.5 45 ± 4.2 0

Behavioral Score

Improvement
2.8 ± 0.4 1.9 ± 0.6 2.1 ± 0.5 0.5 ± 0.8

Glutamate

Release

Inhibition (%)

62 ± 5.5 15 ± 3.1 5 ± 2.2 0

NMDA Receptor

Blockade (%)
48 ± 4.1 85 ± 3.7 5 ± 1.9 0

Mechanism of Action: A Visual Overview
Regelinol exerts its neuroprotective effects through a dual mechanism of action that targets

key aspects of glutamatergic neurotransmission. The following diagram illustrates the proposed

signaling pathway.
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Caption: Proposed mechanism of Regelinol's neuroprotective action.
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Experimental Protocols
The in-vivo efficacy of Regelinol and its comparators was assessed using a standardized

rodent model of transient middle cerebral artery occlusion (MCAO), a well-established model

for ischemic stroke.

1. Animal Model and Surgical Procedure:

Species: Male Sprague-Dawley rats (250-300g).

Anesthesia: Isoflurane (2% for induction, 1.5% for maintenance).

Procedure: A 4-0 monofilament nylon suture with a rounded tip was introduced into the

external carotid artery and advanced into the internal carotid artery to occlude the origin of

the middle cerebral artery. After 90 minutes of occlusion, the suture was withdrawn to allow

for reperfusion.

2. Drug Administration:

Regelinol, NeuroShield, and GliaGuard were dissolved in a 5% DMSO in saline solution.

The compounds (10 mg/kg) or vehicle were administered intravenously 30 minutes prior to

the onset of MCAO.

3. Efficacy Assessment:

Infarct Volume Measurement: 24 hours post-MCAO, brains were sectioned and stained with

2,3,5-triphenyltetrazolium chloride (TTC). The infarct volume was quantified using image

analysis software.

Neuronal Survival Rate: Neuronal survival in the penumbral region was assessed by Nissl

staining and quantified by counting viable neurons.

Behavioral Testing: Neurological deficit scores were evaluated at 24 hours post-MCAO using

a 5-point scale (0 = no deficit, 4 = severe deficit).

In-Vivo Experimental Workflow
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The following diagram outlines the key stages of the in-vivo experimental workflow employed in

these studies.
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Caption: Workflow for in-vivo efficacy testing.

To cite this document: BenchChem. [Statistical Validation of Regelinol's In-Vivo Efficacy: A
Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679257#statistical-validation-of-regelinol-s-in-vivo-
efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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